![molecular formula C24H24N2O2 B5230770 N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide](/img/structure/B5230770.png)
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide, also known as ECA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide is not yet fully understood. However, studies have suggested that N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide may exert its anticancer effects by modulating the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of genes involved in cell cycle regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide is its relatively low solubility in water, which can make it difficult to work with in some experimental setups.
Future Directions
There are several potential future directions for research on N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide. One area of interest is in the development of new organic electronic devices that incorporate N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide as a hole-transport material. Another potential direction is in the study of N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide as a potential therapeutic agent for other diseases, such as neurodegenerative disorders.
Conclusion:
In conclusion, N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide in various fields and to explore new applications for this promising compound.
Synthesis Methods
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 9-ethylcarbazole with 4-ethylphenol, followed by the addition of acetyl chloride. The resulting product is then purified using chromatography to obtain N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide in its pure form.
Scientific Research Applications
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the field of organic electronics, where N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide has been shown to have excellent charge-transport properties and can be used as a hole-transport material in organic light-emitting diodes (OLEDs).
In addition to its application in organic electronics, N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide has also been studied for its potential use as an anticancer agent. Studies have shown that N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
properties
IUPAC Name |
N-(9-ethylcarbazol-3-yl)-2-(4-ethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O2/c1-3-17-9-12-19(13-10-17)28-16-24(27)25-18-11-14-23-21(15-18)20-7-5-6-8-22(20)26(23)4-2/h5-15H,3-4,16H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIINKGVXVWZFSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(C4=CC=CC=C43)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(9-ethyl-9H-carbazol-3-yl)-2-(4-ethylphenoxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.